![molecular formula C8H8Br2 B1501737 1-Bromo-2-(bromomethyl)-4-methylbenzene CAS No. 27561-50-8](/img/structure/B1501737.png)
1-Bromo-2-(bromomethyl)-4-methylbenzene
Overview
Description
“1-Bromo-2-(bromomethyl)-4-methylbenzene” is a chemical compound. It is also known as “4-Bromobenzyl bromide”, “α,2-Dibromotoluene”, and "ortho-2-bromo-benzyl bromide" . It is used for scientific research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with bromomethyl groups attached to the 1 and 2 positions, and a methyl group attached to the 4 position . The molecular weight is 249.931 .
Scientific Research Applications
Bromination and Derivative Synthesis
Research has demonstrated that compounds similar to 1-Bromo-2-(bromomethyl)-4-methylbenzene, like 1-bromo-4-bromomethyl-2,5-dimethoxy-3-methylbenzene, can be synthesized through bromination processes. These compounds are potentially useful for creating sulfur-containing quinone derivatives, which have applications in various fields of chemistry (Aitken et al., 2016).
Thermochemical Properties
Studies on the thermochemical properties of halogen-substituted methylbenzenes, which include compounds like 1-bromo-2-methylbenzene and 1-bromo-4-methylbenzene, are essential for understanding their behavior under different conditions. This research can inform the practical use of these compounds in various industrial and scientific applications (Verevkin et al., 2015).
Crystal Structure Analysis
The analysis of crystal structures of bromo- and bromomethyl-substituted benzenes, including those with methyl groups, provides insights into molecular interactions and packing motifs. This information is crucial for the development of new materials and the understanding of molecular properties (Jones et al., 2012).
Synthesis of Intermediates
Compounds like 1-bromo-2,4-dinitrobenzene, synthesized from bromobenzene, serve as intermediates in the production of medicinal agents, organic dyes, and electroluminescent materials, highlighting the versatile applications of bromomethylated compounds in pharmaceutical and material sciences (Jiaming Xuan et al., 2010).
Liquid-phase Oxidation Studies
The oxidation of methylbenzenes, including those with bromo and bromomethyl groups, can lead to the formation of valuable chemical compounds like benzyl acetates and benzaldehydes. Understanding these oxidation processes is crucial for the chemical industry (Okada & Kamiya, 1981).
Polymer Synthesis
Research shows that compounds like 5-(Bromomethyl)-1,3-dihydroxybenzene can undergo self-condensation to form polymers with significant molecular weights. These findings have implications for the development of new materials in polymer science (Uhrich et al., 1992).
Safety and Hazards
The safety data sheet for a similar compound, “1-Bromo-2-methylpropane”, indicates that it is a hazardous chemical. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1-bromo-2-(bromomethyl)-4-methylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Br2/c1-6-2-3-8(10)7(4-6)5-9/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYXBGGJWMHKOGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Br)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80695155 | |
Record name | 1-Bromo-2-(bromomethyl)-4-methylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80695155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27561-50-8 | |
Record name | 1-Bromo-2-(bromomethyl)-4-methylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80695155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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